Cas no 1408278-20-5 ((2S)-4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 1408278-20-5
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 4823193
• PubChem ID: 69540114
• Update Time: 2026-02-27

(2S)-4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-3,3-dimethylpyrrolidine-2-carboxylic acid
• (2S)-4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11F2NO2/c1-6(2)4(5(11)12)10-3-7(6,8)9/h4,10H,3H2,1-2H3,(H,11,12)
• InChI Key： QCZKOTNOMJEJGC-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(=O)O)C1(C)C)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives